(3S,5S)-1-Benzyl-3,5-dimethylpiperazine

Specification

• CAS No.: 162240-95-1
• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: (3S,5S)-1-benzyl-3,5-dimethylpiperazine
• Standard InChI: InChI=1S/C13H20N2/c1-11-8-15(9-12(2)14-11)10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3/t11-,12-/m0/s1
• Standard InChI Key: HTDQGGNOPNSEKT-RYUDHWBXSA-N
• Isomeric SMILES: C[C@H]1CN(C[C@@H](N1)C)CC2=CC=CC=C2
• SMILES: CC1CN(CC(N1)C)CC2=CC=CC=C2
• Canonical SMILES: CC1CN(CC(N1)C)CC2=CC=CC=C2

Introduction

Chemical Identity

• IUPAC Name: (3S,5S)-1-benzyl-3,5-dimethylpiperazine.

• Molecular Formula: $C_{13}H_{20}N_2$ .

• Molecular Weight: 204.31 g/mol.

• Synonyms:

  • Piperazine, 3,5-dimethyl-1-(phenylmethyl)-, (3S-trans)- (9CI).

  • SCHEMBL4279682.

  • HTDQGGNOPNSEKT-RYUDHWBXSA-N.

Structural Characteristics

The compound is a stereochemically defined derivative of piperazine with two methyl groups at the 3rd and 5th positions and a benzyl group attached to the nitrogen atom at the 1st position. It exists as a specific stereoisomer with the configuration (3S,5S), which is critical for its chemical and biological properties.

Structural Representations:

• 2D Structure: A planar depiction of the molecule showing its connectivity.

• 3D Conformer: A three-dimensional representation illustrating spatial arrangement and stereochemistry.

Pharmaceutical Potential

Although specific pharmacological applications of (3S,5S)-1-Benzyl-3,5-dimethylpiperazine are not widely documented, compounds in the piperazine class often exhibit diverse biological activities, including:

• Antihistaminic effects.

• Antipsychotic properties.

• Potential roles as intermediates in drug synthesis.

The stereochemistry of this compound suggests potential specificity in receptor binding or enzymatic interactions.

Research Context

The compound has been referenced in chemical databases like PubChem for its structural and physicochemical data but lacks extensive experimental studies or patents directly attributing it to therapeutic uses.

Hydrochloride Derivative

A hydrochloride salt form of the compound, (3S,5S)-1-Benzyl-3,5-dimethylpiperazine hydrochloride, has been identified:

• Molecular Formula: $C_{13}H_{21}ClN_2$.

• Molecular Weight: 240.77 g/mol.
  This derivative may exhibit enhanced solubility or stability compared to the free base form.

Parent Compound

The parent compound without stereochemical specificity is 1-Benzyl-3,5-dimethylpiperazine, which shares the same molecular formula but may have different biological activity due to lack of defined stereochemistry.

General Synthesis

The synthesis typically involves:

• Introduction of methyl groups at the desired positions on the piperazine ring.

• Benzylation at the nitrogen atom.
  Careful control of reaction conditions ensures the stereochemical purity of the (3S,5S) isomer.

Stability and Reactivity

The compound is expected to exhibit typical piperazine reactivity:

• Stability under standard laboratory conditions.

• Potential for protonation at nitrogen atoms under acidic conditions.